Cas no 2571-05-3 (heptanenitrile, 3-ethyl-,)

• Product name: heptanenitrile, 3-ethyl-,
• CAS No: 2571-05-3
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 913994
• PubChem ID: 137648

heptanenitrile, 3-ethyl-, Chemical and Physical Properties

Names and Identifiers

• heptanenitrile, 3-ethyl-,
• AC1L3B26; Heptanenitrile, 3-ethyl-; Heptanenitrile, 3-ethyl-,; NSC92773; 3-Aethyl-heptannitril; (+-)-3-Ethyl-heptanonitril; 3-ethyl-heptanenitrile; AKOS010938502;
• 3-n-heptyl-acetonitrile
• DS-011162
• Heptanenitrile, 3-ethyl-
• 3-ethylheptanenitrile
• NSC-92773
• NSC 92773
• AKOS010938502
• NSC92773
• 2571-05-3
• SCHEMBL8763250

• Inchi： InChI=1S/C9H17N/c1-3-5-6-9(4-2)7-8-10/h9H,3-7H2,1-2H3
• InChI Key： SNZMXYKDANOXRV-UHFFFAOYSA-N
• SMILES： CCCCC(CC)CC#N

Computed Properties

• Exact Mass: 139.13621
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles